2-[3-(pyrrolidine-1-carbonyl)phenoxy]pyrimidine

• IUPAC Name: (3-pyrimidin-2-yloxyphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C15H15N3O2/c19-14(18-9-1-2-10-18)12-5-3-6-13(11-12)20-15-16-7-4-8-17-15/h3-8,11H,1-2,9-10H2
• InChI Key: QTIYJJJLRPRZPX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC(=CC=C2)OC3=NC=CC=N3
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

The compound “2-[3-(pyrrolidine-1-carbonyl)phenoxy]pyrimidine” is a complex organic molecule. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to create compounds for treating human diseases. The compound also likely contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be complex, given the presence of both pyrrolidine and pyrimidine rings. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization. The pyrimidine ring, being aromatic, contributes to the stability of the molecule.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on the specific conditions and reagents used. Pyrrolidine rings can undergo a variety of reactions, including functionalization of preformed pyrrolidine rings. Pyrimidine rings can also participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact structure. Pyrrolidine is a liquid at room temperature, while pyrimidine is a crystalline solid. The compound’s solubility, melting point, boiling point, and other properties would need to be determined experimentally.

Scientific Research Applications

2-[3-(pyrrolidine-1-carbonyl)phenoxy]pyrimidine has been widely studied in the scientific community due to its unique properties and potential applications. It has been used as a building block for the synthesis of a variety of compounds, such as drugs and pharmaceuticals. It has also been used in studies of pharmacology and biochemistry, as well as in the development of new materials.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine scaffold have been widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

It’s known that the pyrrolidine ring and its derivatives can efficiently explore the pharmacophore space due to sp3-hybridization, contributing to the stereochemistry of the molecule . This allows the compound to interact with its targets in a unique manner, potentially leading to changes in cellular processes.

Biochemical Pathways

Compounds with a pyrrolidine scaffold have been associated with various biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The pyrrolidine ring is known to contribute to the three-dimensional coverage of the molecule, potentially influencing its bioavailability .

Result of Action

Compounds with a pyrrolidine scaffold have been associated with various biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It’s known that the spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Advantages and Limitations for Lab Experiments

2-[3-(pyrrolidine-1-carbonyl)phenoxy]pyrimidine has several advantages for use in lab experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, it is relatively non-toxic and does not have any known adverse effects. However, it is important to note that there are still some limitations to using this compound in lab experiments. For example, it is not yet known how it interacts with certain receptors in the body, and its mechanism of action is still not fully understood.

Future Directions

There are several potential future directions for the study of 2-[3-(pyrrolidine-1-carbonyl)phenoxy]pyrimidine. First, further research is needed to better understand its mechanism of action and how it interacts with certain receptors in the body. Additionally, further research is needed to better understand its biochemical and physiological effects. Finally, further research is needed to explore its potential applications in drug synthesis and pharmacology.

Synthesis Methods

2-[3-(pyrrolidine-1-carbonyl)phenoxy]pyrimidine can be synthesized using a variety of methods, including the condensation reaction of pyrrolidine-1-carbonyl chloride and phenol. The reaction proceeds via an S N 2 reaction, with the pyrrolidine-1-carbonyl chloride acting as a nucleophile and the phenol acting as an electrophile. The reaction is typically carried out in an aqueous solution, with a base such as potassium carbonate acting as a catalyst. The reaction typically yields a white crystalline solid, which is the desired this compound product.

Safety and Hazards

The safety and hazards associated with “2-[3-(pyrrolidine-1-carbonyl)phenoxy]pyrimidine” would depend on its exact structure and properties. Pyrrolidine is flammable and can cause severe skin burns and eye damage. Proper safety measures should be taken when handling this compound.